6-(Tetrahydropyran-4-yloxy)nicotinonitrile
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
6-(Tetrahydropyran-4-yloxy)nicotinonitrile plays a significant role in chemical synthesis. Gouda et al. (2016) described the one-pot synthesis of nicotinonitriles, which are crucial for creating compounds with antioxidant properties (Gouda et al., 2016). Similarly, research by Štekrová et al. (2015) on Prins cyclization revealed the importance of tetrahydropyrans in synthesizing biologically active compounds with various activities, including analgesic and anti-inflammatory properties (Štekrová et al., 2015).
Biological and Medicinal Applications
In the field of medicine and biology, Patel et al. (2014) developed a strategy to synthesize nicotinonitrile derivatives with antimycobacterial activity, demonstrating the potential of these compounds in treating tuberculosis (Patel et al., 2014). The study by El-Hashash et al. (2019) further illustrates the role of nicotinonitrile derivatives in cancer research, where they were found to exhibit antiproliferative activities and could act as potent anticancer agents (El-Hashash et al., 2019).
Safety and Hazards
6-(Tetrahydropyran-4-yloxy)nicotinonitrile is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding ingestion and inhalation, ensuring adequate ventilation, and avoiding dust formation . In case of contact with skin, wash off immediately with plenty of water . If swallowed, rinse mouth and do not induce vomiting .
properties
IUPAC Name |
6-(oxan-4-yloxy)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c12-7-9-1-2-11(13-8-9)15-10-3-5-14-6-4-10/h1-2,8,10H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCEWHGWDICBASG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=NC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90640292 |
Source
|
| Record name | 6-[(Oxan-4-yl)oxy]pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90640292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Tetrahydropyran-4-yloxy)nicotinonitrile | |
CAS RN |
884507-60-2 |
Source
|
| Record name | 6-[(Tetrahydro-2H-pyran-4-yl)oxy]-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=884507-60-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-[(Oxan-4-yl)oxy]pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90640292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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